Cas no 2171961-62-7 (5-(2-methylbutan-2-yl)-2-(trifluoromethyl)oxolane-3-carboxylic acid)

• Product Name: 5-(2-methylbutan-2-yl)-2-(trifluoromethyl)oxolane-3-carboxylic acid
• CAS No: 2171961-62-7
• MF: C₁₁H₁₇F₃O₃
• MW: 254.246094465256
• CID: 5810342
• PubChem ID: 165599977
• Update Time: 2023-12-30

5-(2-methylbutan-2-yl)-2-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbutan-2-yl)-2-(trifluoromethyl)oxolane-3-carboxylic acid
• EN300-1609680
• 2171961-62-7

• Inchi： 1S/C11H17F3O3/c1-4-10(2,3)7-5-6(9(15)16)8(17-7)11(12,13)14/h6-8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： USOACYJWKZXPPM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC(C(C)(C)CC)O1)(F)F

Computed Properties

• Exact Mass: 254.11297889g/mol
• Monoisotopic Mass: 254.11297889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų